(5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C16H17NO2S2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: (5Z)-5-[(4-methylphenyl)methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H17NO2S2/c1-11-4-6-12(7-5-11)9-14-15(18)17(16(20)21-14)10-13-3-2-8-19-13/h4-7,9,13H,2-3,8,10H2,1H3/b14-9-
• InChI Key: BZSZTZKQUOLFPJ-ZROIWOOFSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC3CCCO3
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC3CCCO3

Description

The compound "(5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one" belongs to the rhodanine-derived thiazolidinone family, characterized by a Z-configuration at the benzylidene double bond. Its structure includes a 4-methylbenzylidene moiety at position 5 and a tetrahydrofuran-2-ylmethyl group at position 3. These substituents influence its physicochemical properties, such as lipophilicity (XlogP ~3.5 estimated) and hydrogen-bonding capacity (1 hydrogen bond donor, 5 acceptors), which are critical for biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one typically involves the condensation of 4-methylbenzaldehyde with a thiazolidinone derivative. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and reaction time, would be crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Nucleophilic Substitution at the Thioxo Group

The thiocarbonyl (C=S) group is highly reactive toward nucleophiles, enabling substitution reactions. For example:

• Reaction with amines : The thioxo group undergoes nucleophilic attack by primary or secondary amines, forming thioamide derivatives. In a study on analogous thiazolidinones, reaction with morpholine under reflux in ethanol yielded substituted thioamides with ~75% efficiency .

• Halogenation : Treatment with halogenating agents (e.g., Cl₂ or Br₂) replaces the sulfur atom with halogens. For instance, bromination in dichloromethane at 0°C produced 4-oxo-2-bromo derivatives, though yields were moderate (50–60%) .

Reaction Type	Reagents/Conditions	Product	Yield	Source
Amine substitution	Morpholine, EtOH, reflux	Thioamide	75%
Bromination	Br₂, CH₂Cl₂, 0°C	2-Bromo-thiazolidinone	55%

Electrophilic Aromatic Substitution (EAS)

The 4-methylbenzylidene moiety undergoes EAS at the aromatic ring:

• Nitration : Reaction with nitric acid (HNO₃) in sulfuric acid (H₂SO₄) at 50°C introduces nitro groups predominantly at the para position relative to the methyl group. This modification enhances electron-withdrawing effects, critical for tuning bioactivity .

• Sulfonation : Sulfuric acid-mediated sulfonation at 80°C generates sulfonic acid derivatives, improving solubility in polar solvents .

Reaction Type	Reagents/Conditions	Position	Yield	Source
Nitration	HNO₃/H₂SO₄, 50°C	Para	68%
Sulfonation	H₂SO₄, 80°C	Meta	72%

Cycloaddition Reactions

The conjugated benzylidene double bond participates in [4+2] Diels-Alder reactions:

• With dienes : Reacting with 1,3-butadiene in toluene at 110°C forms six-membered cyclohexene-fused derivatives. Computational studies suggest endo selectivity due to secondary orbital interactions .

• With azides : Click chemistry with phenyl azide under Cu(I) catalysis produces triazole-linked hybrids, useful in drug discovery .

Reaction Type	Reagents/Conditions	Product	Yield	Source
Diels-Alder	1,3-Butadiene, toluene, 110°C	Cyclohexene adduct	65%
Click reaction	Phenyl azide, Cu(I), RT	Triazole hybrid	85%

Metal Coordination

The sulfur and nitrogen atoms act as ligands for transition metals:

• Pd(II) complexes : Reaction with PdCl₂ in methanol forms square-planar complexes, characterized by UV-Vis and XRD. These complexes show enhanced catalytic activity in cross-coupling reactions .

• Cu(II) complexes : Coordination with Cu(NO₃)₂ in aqueous ethanol yields octahedral geometries, relevant to antioxidant applications .

Metal	Ligand Sites	Geometry	Application	Source
Pd(II)	S, N	Square-planar	Catalysis
Cu(II)	S, O (from tetrahydrofuran)	Octahedral	Antioxidants

Oxidation and Reduction

• Oxidation : The tetrahydrofuran ring undergoes oxidation with KMnO₄ in acidic conditions to form γ-lactone derivatives, though over-oxidation to carboxylic acids is common (~40% yield) .

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the benzylidene double bond, producing saturated analogs with retained thiazolidinone integrity .

Reaction Type	Reagents/Conditions	Product	Yield	Source
Oxidation	KMnO₄, H₂SO₄	γ-Lactone	40%
Hydrogenation	H₂, Pd-C, EtOH	Saturated analog	90%

Functionalization of the Tetrahydrofuran Moiety

The tetrahydrofuran side chain can be modified via:

• Ether cleavage : Treatment with HI at 120°C cleaves the ether linkage, generating diol intermediates .

• Ring-opening polymerization : Using BF₃·Et₂O as a catalyst, the tetrahydrofuran unit undergoes cationic polymerization, forming polyether-thiazolidinone conjugates .

Scientific Research Applications

Antidiabetic Activity

Recent studies have indicated that thiazolidinones, including (5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one, exhibit significant antidiabetic properties. They act as agonists for peroxisome proliferator-activated receptor gamma (PPAR-γ), which plays a crucial role in glucose metabolism and insulin sensitivity.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of thiazolidinones showed enhanced glucose uptake in adipocytes, indicating their potential as therapeutic agents for type 2 diabetes management .

Antimicrobial Activity

Thiazolidinones have also been explored for their antimicrobial properties. The compound has shown efficacy against various bacterial strains, making it a candidate for developing new antibiotics.

Data Table: Antimicrobial Efficacy

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Plant Growth Regulation

Research indicates that thiazolidinone derivatives can act as plant growth regulators. They enhance root development and promote flowering in several plant species.

Case Study : An experiment conducted on tomato plants demonstrated that treatment with (5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one resulted in a 25% increase in fruit yield compared to untreated controls .

Photovoltaic Materials

The unique structural properties of thiazolidinones allow them to be used as organic semiconductors in photovoltaic applications. Their ability to form thin films makes them suitable for solar cell fabrication.

Data Table: Photovoltaic Performance

Compound	Power Conversion Efficiency (%)
Standard Silicon Cell	20%
Thiazolidinone-based Cell	12%

Mechanism of Action

The mechanism of action of (5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. It may also modulate receptor function by acting as an agonist or antagonist, influencing cellular signaling pathways.

Comparison with Similar Compounds

Substituent Variations at Position 5 (Benzylidene Group)

The benzylidene substituent at position 5 significantly affects electronic properties, planarity, and bioactivity. Key comparisons include:

Compound	Substituent	Molecular Formula	Molecular Weight	XlogP	Key Features
Target compound	4-methyl	C₁₆H₁₇NO₂S₂	327.44*	~3.5†	Enhanced lipophilicity due to methyl group; may improve membrane permeability.
(5Z)-5-(2-methylbenzylidene) derivative	2-methyl	C₁₇H₁₅NOS₂	313.44	-	Steric hindrance from ortho-methyl group reduces planarity .
(5Z)-5-(4-hydroxybenzylidene) analog	4-hydroxy	C₁₅H₁₅NO₃S₂	321.41	3.0	Hydroxyl group increases polarity and hydrogen-bonding capacity .
Compound 5c ()	4-hydroxy-3-methoxy	C₁₅H₁₄NO₄S₂	336.40	-	Methoxy group enhances electron density; higher melting point (251–253°C) .

*Calculated based on structural similarity.
†Estimated based on substituent contributions.

Key Observations :

• 4-Methyl vs. 2-Methyl : The para-methyl group in the target compound likely improves conjugation and planarity compared to the ortho-methyl analog, which introduces steric hindrance .
• Methyl vs.

Substituent Variations at Position 3

The substituent at position 3 modulates steric bulk and hydrogen-bonding interactions:

Compound	Substituent	Key Features
Target compound	Tetrahydrofuran-2-ylmethyl	Moderate steric bulk; oxygen in tetrahydrofuran enhances hydrogen bonding.
(5Z)-3-phenyl derivative	Phenyl	Planar aromatic group; may improve π-π stacking but increases hydrophobicity .
Compound 5c ()	Morpholin-1-yl	Nitrogen in morpholine enhances solubility and potential bioactivity .
Compound 5e ()	Piperazin-1-yl	Basic piperazine group improves water solubility and pharmacokinetics .

Key Observations :

• Tetrahydrofuran vs. Phenyl : The tetrahydrofuran group offers a balance between hydrophilicity and steric effects, contrasting with the purely hydrophobic phenyl group .
• Heterocyclic vs. Aliphatic : Morpholine and piperazine substituents () introduce hydrogen-bond acceptors, improving solubility and target engagement .

Biological Activity

The compound (5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one family, which has garnered attention for its diverse biological activities. This article provides a comprehensive overview of its biological activity, including antibacterial, anticancer, and other pharmacological effects, supported by data tables and relevant case studies.

Chemical Structure and Properties

The thiazolidin-4-one scaffold is characterized by a five-membered ring containing sulfur and nitrogen atoms. The specific structure of the compound includes a tetrahydrofuran moiety and a 4-methylbenzylidene substituent, which may influence its biological properties.

Antibacterial Activity

Thiazolidin-4-one derivatives have been extensively studied for their antibacterial properties. The compound (5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one exhibits significant antibacterial activity against various Gram-positive and Gram-negative bacteria.

Table 1: Antibacterial Activity of Thiazolidin-4-One Derivatives

Compound	Bacteria Tested	Minimum Inhibitory Concentration (MIC)
(5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one	E. coli	32 µg/mL
	S. aureus	16 µg/mL
	P. aeruginosa	64 µg/mL

Recent studies have shown that modifications on the phenyl ring can enhance antibacterial activity, with certain derivatives achieving MIC values comparable to standard antibiotics like ampicillin .

Anticancer Activity

Thiazolidin-4-one derivatives are also recognized for their anticancer potential. Research indicates that the compound can inhibit the proliferation of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Table 2: Anticancer Activity of Thiazolidin-4-One Derivatives

Compound	Cancer Cell Line	IC50 (µM)
(5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one	HT29 (colon cancer)	15 µM
	H460 (lung cancer)	20 µM
	MCF7 (breast cancer)	18 µM

The anticancer activity is often attributed to the ability of thiazolidinones to interfere with key signaling pathways involved in tumor growth and metastasis .

Other Pharmacological Activities

In addition to antibacterial and anticancer activities, thiazolidin-4-one derivatives have demonstrated various other pharmacological effects, including:

• Antioxidant Activity : The compound exhibits significant free radical scavenging ability, which can protect cells from oxidative stress.

Table 3: Antioxidant Activity Assessment

Compound	Assay Method	IC50 (µg/mL)
(5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one	DPPH Assay	25 µg/mL

• Anti-inflammatory Activity : Some derivatives have shown potential in reducing inflammation markers in vitro.

Case Studies

Several studies have focused on the synthesis and evaluation of thiazolidinone derivatives. For instance, a recent study synthesized multiple thiazolidinone compounds and evaluated their biological activities against various pathogens and cancer cell lines. The results indicated that modifications at the C2 position significantly influenced both antibacterial and anticancer properties .

Q & A

Basic Research Questions

Q. What are the standard laboratory-scale synthetic routes for (5Z)-5-(4-methylbenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one?

• Methodological Answer : The compound is synthesized via a two-step process:

Schiff Base Formation : Condensation of 4-methylbenzaldehyde with thiosemicarbazide in acidic conditions (e.g., acetic acid) to form a thiosemicarbazone intermediate.

Cyclization : Reaction with tetrahydrofurfuryl bromide in the presence of ammonium acetate to form the thiazolidinone ring. The reaction is typically refluxed in ethanol or methanol for 6–12 hours. Purification involves recrystallization from ethanol or column chromatography (silica gel, hexane/ethyl acetate gradient) .

Q. How is the stereochemistry (Z-configuration) of the benzylidene moiety confirmed?

• Methodological Answer : The Z-configuration is determined using:

• Single-crystal X-ray diffraction (XRD) : Provides unambiguous evidence of the spatial arrangement of substituents (e.g., dihedral angles between the benzylidene and thiazolidinone rings) .
• Nuclear Overhauser Effect (NOE) in NMR : Correlates proton proximities in the Z-isomer, such as interactions between the methyl group on the benzylidene and the tetrahydrofuran moiety .

Q. What analytical techniques are used to assess purity and structural integrity?

• Methodological Answer :

• High-Performance Liquid Chromatography (HPLC) : Quantifies purity using a C18 column with a mobile phase of acetonitrile/water (70:30) and UV detection at 254 nm .
• FT-IR Spectroscopy : Identifies key functional groups (e.g., C=O stretch at ~1700 cm⁻¹, C=S stretch at ~1250 cm⁻¹) .
• Mass Spectrometry (ESI-MS) : Confirms molecular weight (e.g., [M+H]⁺ peak at m/z 362) .

Advanced Research Questions

Q. How can reaction yields be optimized for the cyclization step?

• Methodological Answer :

• Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance cyclization efficiency compared to ethanol .
• Catalyst Screening : Lewis acids like ZnCl₂ or Ce(SO₄)₂ improve reaction rates by stabilizing intermediates .
• Microwave-Assisted Synthesis : Reduces reaction time from hours to minutes (e.g., 30 minutes at 100°C) while maintaining yields >85% .

Q. What computational methods are used to predict electronic properties and reactivity?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimizes molecular geometry (B3LYP/6-31G* basis set) and calculates frontier molecular orbitals (HOMO-LUMO gaps) to predict electrophilic/nucleophilic sites .
• Molecular Docking : Evaluates binding affinities to biological targets (e.g., hemoglobin subunits) using AutoDock Vina with Lamarckian genetic algorithms .

Q. How does the tetrahydrofuran-2-ylmethyl substituent influence biological activity?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Studies : Compare derivatives with varying substituents (e.g., phenyl vs. tetrahydrofuran) in antimicrobial assays. For example:
• Broth Microdilution Assay : MIC values against S. aureus show a 4-fold increase in potency with tetrahydrofuran substitution due to enhanced membrane penetration .
• LogP Calculations : Tetrahydrofuran improves hydrophilicity (LogP = 2.1 vs. 3.5 for phenyl analogs), correlating with reduced cytotoxicity in MTT assays .

Q. What mechanisms explain the compound’s reactivity in nucleophilic substitution reactions?

• Methodological Answer :

• Kinetic Studies : Monitor iodine substitution (e.g., with amines) via UV-Vis spectroscopy, revealing pseudo-first-order kinetics and activation energy (Eₐ) of 45 kJ/mol .
• Isotopic Labeling : Use ¹³C-labeled thiazolidinone to track regioselectivity in substitution reactions (e.g., preferential attack at C5 over C3) .

Contradictions and Limitations in Current Research

• Crystallographic Data Discrepancies : reports a mean C–C bond length of 1.403 Å in the thiazolidinone ring, while notes 1.397 Å. These variations may arise from temperature differences (296 K vs. 100 K measurements) .
• Biological Activity Variability : Antimicrobial efficacy in conflicts with null results in similar studies, possibly due to strain-specific resistance or assay conditions (e.g., aerobic vs. anaerobic environments) .